5-bromo-N-hydroxy-furan-2-carboxamidine

• IUPAC Name: 5-bromo-N'-hydroxyfuran-2-carboximidamide
• InChI: InChI=1S/C5H5BrN2O2/c6-4-2-1-3(10-4)5(7)8-9/h1-2,9H,(H2,7,8)
• InChI Key: RXAZVJRYVBWHRH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(OC(=C1)Br)C(=NO)N
• Molecular Formula: C5H5BrN2O2
• Molecular Weight: 205.01 g/mol

Description

5-bromo-N-hydroxy-furan-2-carboxamidine is a heterocyclic compound that features a furan ring substituted with a bromine atom and a hydroxy group, along with a carboxamidine functional group

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the bromination of furan-2-carboxylic acid, followed by the conversion of the carboxylic acid group to a carboxamidine group through a series of reactions involving hydroxylamine and other reagents .

Industrial Production Methods

Industrial production methods for 5-bromo-N-hydroxy-furan-2-carboxamidine are not well-documented in the literature. the general principles of large-scale organic synthesis, such as optimization of reaction conditions, use of efficient catalysts, and purification techniques, would apply to the production of this compound.

Chemical Reactions Analysis

Types of Reactions

5-bromo-N-hydroxy-furan-2-carboxamidine can undergo various types of chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form corresponding carbonyl compounds.

Reduction: The carboxamidine group can be reduced to form amines.

Substitution: The bromine atom can be substituted with other nucleophiles in reactions such as Suzuki-Miyaura coupling.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Palladium catalysts are often used in Suzuki-Miyaura coupling reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxy group can yield furan-2-carboxylic acid derivatives, while substitution of the bromine atom can introduce various functional groups into the furan ring .

Scientific Research Applications

5-bromo-N-hydroxy-furan-2-carboxamidine has several scientific research applications:

Medicinal Chemistry: It can be used as a building block for the synthesis of biologically active molecules, including potential anticancer and antimicrobial agents

Organic Synthesis: The compound’s reactivity makes it useful in the synthesis of complex organic molecules and heterocyclic compounds.

Materials Science: It can be used in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 5-bromo-N-hydroxy-furan-2-carboxamidine depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, leading to inhibition or activation of specific pathways. The molecular targets and pathways involved would vary based on the specific biological activity being studied .

Comparison with Similar Compounds

Similar Compounds

5-bromoindole-2-carboxylic acid hydrazone derivatives: These compounds have similar structural features and have been studied for their potential as tyrosine kinase inhibitors.

Furan-carboxamide derivatives: These compounds have shown potential as inhibitors of influenza A viruses.

Uniqueness

5-bromo-N-hydroxy-furan-2-carboxamidine is unique due to its specific combination of functional groups, which confer distinct reactivity and potential biological activity. Its ability to undergo various chemical reactions and its applications in different fields make it a versatile compound for scientific research .